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1-Azido-2-iodoethane performance in
heterobifunctional labeling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Azido-2-iodoethane

CAS No.: 42059-30-3

Cat. No.: S3023662

A Closely Related Reagent: ACTI

The search results detail a reagent that is structurally very similar to the one you inquired about: 1-Azido-2-
chloro-1,1,2-trifluoro-2-iodoethane (ACTI) [1].

According to the research, ACTT is highlighted as a highly stable and versatile heterobifunctional reagent

[1]. Its key feature is the presence of two distinct reactive groups:

e An azido group
e Aniodine atom [1]

This design allows it to participate in successive and selective reactions, making it useful for the preparation
of various fluorinated organic compounds [1]. Although not the exact molecule you asked for, the

performance of ACTI can serve as a strong indicator for the potential of iodo-azide bifunctional reagents.

Comparison with Other Heterobifunctional
Crosslinkers

For a broader perspective, the table below summarizes other common types of heterobifunctional

crosslinkers. These typically pair an amine-reactive or thiol-reactive group with a photoreactive azide, which
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is different from the iodo/azide combination but follows the same strategic principle.

Crosslinker Name Reactive Group 1 Reactive Group 2 Key Features |/ Reactivity

SMCC [2] Amine-reactive Thiol-reactive Classic, stable maleimide for
(NHS ester) (Maleimide) conjugation [2].

PEAS [2] Amine-reactive Thiol-reactive Cleavable disulfide bond after
(NHS ester) (Pyridyldithiol) conjugation [2].

ATFB, SE [2] Amine-reactive Photoreactive (Aryl Requires UV light to activate
(NHS ester) Azide) the azide group [2].

lodoacetamide Azide Thiol-reactive Azide Selective for thiols; azide

[2] (lodoacetamide) engages in "click" chemistry

[2].
Benzophenone-4- Thiol-reactive Photoreactive Benzophenone offers higher
Maleimide [2] (Maleimide) (Benzophenone) specificity than aryl azides [2].

A core experimental protocol that applies to many azide-containing reagents, including ones like ACTI, is
the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), commonly known as "click chemistry" [3].

The general workflow is as follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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